Cas no 97000-24-3 (Methyl 5-(3-methoxyphenyl)nicotinate)

• Product name: Methyl 5-(3-methoxyphenyl)nicotinate
• CAS No: 97000-24-3
• MF: C₁₄H₁₃NO₃
• MW: 243.25792
• CID: 1031177
• PubChem ID: 20099854

Methyl 5-(3-methoxyphenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3-methoxyphenyl)nicotinate
• Methyl 5-(3-methoxyphenyl)nicotite
• methyl 5-(3-methoxyphenyl)pyridine-3-carboxylate
• AKOS004116447
• 97000-24-3
• DTXSID20602424
• BB 0223243
• J-522399
• METHYL5-(3-METHOXYPHENYL)NICOTINATE
• DB-265466
• 3-Pyridinecarboxylic acid, 5-(3-methoxyphenyl)-, methyl ester

• MDL： MFCD06802190
• Inchi： InChI=1S/C14H13NO3/c1-17-13-5-3-4-10(7-13)11-6-12(9-15-8-11)14(16)18-2/h3-9H,1-2H3
• InChI Key： XIHHVNOLKZCWEN-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1)C2=CC(=CN=C2)C(=O)OC

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4Ų

Additional information on Methyl 5-(3-methoxyphenyl)nicotinate

Methyl 5-(3-methoxyphenyl)nicotinate (CAS No. 97000-24-3): A Versatile Chemical Compound for Modern Applications

Methyl 5-(3-methoxyphenyl)nicotinate (CAS No. 97000-24-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This ester derivative, featuring a nicotinic acid core with a 3-methoxyphenyl substitution, exhibits unique chemical properties that make it valuable for various applications. Its molecular structure combines the aromaticity of phenyl rings with the versatility of ester functionality, offering researchers a promising building block for drug discovery and advanced material design.

The growing interest in Methyl 5-(3-methoxyphenyl)nicotinate synthesis reflects current trends in medicinal chemistry, where researchers are actively exploring novel heterocyclic compounds for therapeutic applications. Recent studies suggest that derivatives of this compound may show potential in addressing modern health challenges, particularly in the development of targeted therapies. The compound's structural features allow for diverse modifications, making it a valuable scaffold in the search for new bioactive molecules with improved efficacy and safety profiles.

From a chemical perspective, Methyl 5-(3-methoxyphenyl)nicotinate properties include moderate solubility in common organic solvents and stability under standard laboratory conditions. These characteristics facilitate its handling in various research settings. The compound's melting point, typically ranging between 80-85°C, and its distinctive spectral properties (including characteristic peaks in NMR and IR spectroscopy) make it easily identifiable for quality control purposes in synthetic chemistry applications.

In the pharmaceutical sector, Methyl 5-(3-methoxyphenyl)nicotinate applications are being explored for their potential in creating novel drug candidates. The compound's structure bears resemblance to several pharmacologically active molecules, particularly those targeting neurological pathways. Researchers are investigating its derivatives as potential modulators of specific biological targets, with preliminary studies showing promising results in vitro. The methoxy and ester functional groups provide excellent sites for further chemical modifications, allowing medicinal chemists to fine-tune the compound's biological activity.

The material science field has also shown interest in Methyl 5-(3-methoxyphenyl)nicotinate uses, particularly in the development of advanced organic materials. Its conjugated system and aromatic nature make it a candidate for creating novel organic semiconductors or as a building block for more complex molecular architectures. Some research groups are exploring its potential in creating luminescent materials or as a component in organic electronic devices, where its electron-rich structure could prove advantageous.

Current market trends indicate increasing demand for Methyl 5-(3-methoxyphenyl)nicotinate suppliers who can provide high-purity material for research purposes. The compound's growing importance in drug discovery pipelines has led to improved synthetic protocols and more efficient production methods. Several specialty chemical manufacturers now offer custom synthesis services for this compound and its derivatives, catering to the needs of pharmaceutical companies and academic research institutions.

Quality control of Methyl 5-(3-methoxyphenyl)nicotinate typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research applications. The standard purity grade available from most suppliers ranges from 95% to 99%, with higher purity grades available for specialized applications where trace impurities might affect experimental outcomes.

Storage and handling recommendations for Methyl 5-(3-methoxyphenyl)nicotinate include keeping the compound in a cool, dry environment, protected from light and moisture. While the compound shows good stability under normal conditions, proper storage helps maintain its chemical integrity over extended periods. Researchers typically store it in airtight containers at room temperature or under refrigeration for long-term preservation.

The future outlook for Methyl 5-(3-methoxyphenyl)nicotinate research appears promising, with several ongoing studies exploring its potential in various scientific domains. As synthetic methodologies continue to advance, we can expect to see more efficient routes to this compound and its analogs, potentially lowering production costs and increasing accessibility for researchers worldwide. The compound's versatility ensures it will remain relevant in chemical research for years to come.

For researchers interested in Methyl 5-(3-methoxyphenyl)nicotinate price and availability, current market data suggests stable supply chains with competitive pricing from major chemical suppliers. The compound is generally available in gram to kilogram quantities, with lead times varying based on purity requirements and order volume. Many suppliers now offer online purchasing options with detailed technical specifications to help researchers make informed decisions about their chemical procurement.

In conclusion, Methyl 5-(3-methoxyphenyl)nicotinate (CAS No. 97000-24-3) represents an important chemical entity with diverse applications in modern research. Its unique structural features and synthetic accessibility make it a valuable tool for scientists working across multiple disciplines. As research into its properties and potential applications continues to expand, this compound is likely to play an increasingly significant role in the development of new pharmaceuticals and advanced materials.